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Compound of Interest

Compound Name: Amino-thiophen-2-YL-acetic acid

Cat. No.: B3028484 Get Quote

An In-depth Technical Guide to the Safety, Hazards, and GHS Information for Amino-

Thiophene-Acetic Acid Derivatives

Foreword
This document provides a detailed safety and handling guide for amino-thiophene-acetic acid

derivatives, compounds of significant interest in medicinal chemistry and drug development. As

a Senior Application Scientist, my objective is to synthesize publicly available safety data with

established laboratory best practices. This guide is structured to provide not just procedural

steps, but the scientific rationale behind them, ensuring that researchers can work with these

compounds in a manner that is both safe and scientifically sound. The focus is on building a

self-validating system of laboratory safety, grounded in authoritative data.

Chemical Identity and Structural Context
Amino-thiophen-yl-acetic acid is a class of non-proteinogenic amino acids characterized by a

thiophene ring attached to the alpha-carbon. It is crucial to distinguish between the two primary

positional isomers, as their chemical and toxicological profiles may differ:

2-Amino-2-(thiophen-2-yl)acetic acid: The thiophene ring is attached at its second position.

2-Amino-2-(thiophen-3-yl)acetic acid: The thiophene ring is attached at its third position.
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These compounds are valued as building blocks in the synthesis of novel therapeutic agents.

The thiophene ring is a well-known bioisostere for the benzene ring, often incorporated to

modulate the pharmacological properties of a molecule.[1][2]

Compound

Name
Structure CAS Number

Molecular

Formula

Molecular

Weight

2-Amino-2-

(thiophen-2-

yl)acetic acid

C1=CC=C(S1)C(

C(=O)O)N

43189-45-3 (S-

enantiomer)
C₆H₇NO₂S 157.19 g/mol

2-Amino-2-

(thiophen-3-

yl)acetic acid

C1=CC(SC=1)C(

C(=O)O)N
1194-86-1 C₆H₇NO₂S 157.19 g/mol [3]

GHS Hazard Identification and Classification
Authoritative GHS classification is available for 2-Amino-2-(thiophen-3-yl)acetic acid from data

aggregated by the European Chemicals Agency (ECHA).[3] While specific data for the 2-yl

isomer is not as readily compiled, its structural similarity warrants treating it with identical

precautions until proven otherwise.

GHS Classification for 2-Amino-2-(thiophen-3-yl)acetic acid[3][4]
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Hazard Class
Hazard

Category
Pictogram Signal Word

Hazard

Statement

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Irritation
Category 2A alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

alt text Warning

H335: May

cause respiratory

irritation

Toxicological Profile and Scientific Risk
Assessment
The identified hazards—irritation of the skin, eyes, and respiratory tract—are consistent with

the chemical nature of the compound.

Causality of Irritation: The acidic nature of the carboxylic acid group combined with the amino

group can lead to local irritation upon contact with moist tissues like skin, eyes, and the

respiratory mucosa. The thiophene moiety itself, while generally stable, is a sulfur-containing

heterocycle that can interact with biological systems.[1][2]

Sensitization Potential: Although not officially classified, related compounds containing amino

and carboxylic acid functionalities can sometimes act as sensitizers. Prolonged or repeated

skin contact should be avoided to minimize the risk of developing an allergic reaction.[5]

Inhalation Hazard: As a fine powder, the compound can be easily aerosolized. Inhalation

may lead to irritation of the nose, throat, and lungs. The precautionary statement P261

(Avoid breathing dust) is therefore of critical importance.[3]
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Standard Operating Protocol: Safe Handling &
Exposure Control
A multi-layered approach involving engineering controls, personal protective equipment (PPE),

and strict hygiene practices is mandatory.

Engineering Controls
Chemical Fume Hood: All weighing and handling of the solid compound must be performed

in a certified chemical fume hood to prevent inhalation of dust.

Ventilation: The laboratory should be well-ventilated to ensure low background

concentrations.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US)

standards are required.[6]

Hand Protection: Nitrile or neoprene gloves should be worn. Inspect gloves for tears or holes

before each use and dispose of them properly after handling.[7]

Body Protection: A standard laboratory coat must be worn and kept buttoned.

Hygiene Practices
Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[7]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Contaminated work clothing should not be allowed out of the workplace.
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Figure 1: Workflow for safely handling Amino-thiophen-yl-acetic acid.
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Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Flush skin with plenty of water for at least 15

minutes. If irritation persists, seek medical attention.

Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash mouth out with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Spill Management
Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,

labeled container for hazardous waste disposal.[5]

Clean the spill area with a suitable decontaminating agent.
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Exposure Event Occurs

Inhalation Skin Contact Eye Contact

1. Move to Fresh Air
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1. Flush with Water (15 min)
2. Seek IMMEDIATE Medical Attention
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Provide SDS to Responders
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Figure 2: Decision logic for first aid response to exposure.

Storage and Stability
Proper storage is essential to maintain the compound's integrity and prevent accidents.

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.[8]

Supplier recommendations suggest storing at 4°C for long-term stability.[9]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[10]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases,

as these could trigger vigorous or exothermic reactions.[8]

Conclusion
Amino-thiophen-2-yl-acetic acid and its 3-yl isomer are valuable research chemicals with

defined hazards, primarily as irritants to the skin, eyes, and respiratory system. Adherence to
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the protocols outlined in this guide—grounded in GHS classifications, engineering controls,

proper PPE, and emergency preparedness—is sufficient to mitigate these risks. A proactive

and informed approach to safety is the cornerstone of successful and responsible scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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